Cas no 651731-85-0 (1H-Imidazole-4-carboxaldehyde, 1-methyl-, monohydrate)
651731-85-0 structure
Product Name:1H-Imidazole-4-carboxaldehyde, 1-methyl-, monohydrate
CAS No:651731-85-0
MF:C5H8N2O2
MW:128.129220962524
CID:403924
PubChem ID:71376647
Update Time:2025-04-19
1H-Imidazole-4-carboxaldehyde, 1-methyl-, monohydrate Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole-4-carboxaldehyde, 1-methyl-, monohydrate
- 1-methylimidazole-4-carbaldehyde,hydrate
- DTXSID00799321
- 1-Methylimidazole-4-carbaldehyde;hydrate
- 1-Methyl-1H-imidazole-4-carbaldehyde--water (1/1)
- 651731-85-0
-
- Inchi: 1S/C5H6N2O.H2O/c1-7-2-5(3-8)6-4-7;/h2-4H,1H3;1H2
- InChI Key: NEBNXAFUOOHDFE-UHFFFAOYSA-N
- SMILES: O=CC1=CN(C)C=N1.O
Computed Properties
- Exact Mass: 128.05864
- Monoisotopic Mass: 128.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 94.4
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.9Ų
Experimental Properties
- PSA: 66.39
1H-Imidazole-4-carboxaldehyde, 1-methyl-, monohydrate Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
651731-85-0 (1H-Imidazole-4-carboxaldehyde, 1-methyl-, monohydrate) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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